2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N-methylacetamide

• IUPAC Name: 2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N-methylacetamide
• InChI: InChI=1S/C12H15N3O2S/c1-3-17-8-4-5-9-10(6-8)15-12(14-9)18-7-11(16)13-2/h4-6H,3,7H2,1-2H3,(H,13,16)(H,14,15)
• InChI Key: IBFJFDXBQFEVIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol

Description

2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N-methylacetamide is a chemical compound that has gained significant attention in the field of pharmacology and biochemistry due to its potential applications in scientific research. This compound is commonly referred to as EBA, and its chemical structure is characterized by a benzimidazole ring with an ethoxy group attached to it, along with a sulfanyl and N-methylacetamide group.

Mechanism of Action

EBA exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways in cells. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. EBA has also been found to inhibit the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
EBA has been found to have a range of biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. EBA has also been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that helps to prevent the growth and spread of cancer cells. Additionally, EBA has been found to have antioxidant and antimicrobial effects, which can help to protect cells from oxidative stress and prevent the growth of harmful microorganisms.

Advantages and Limitations for Lab Experiments

EBA has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively non-toxic and has been found to have low cytotoxicity in cell culture studies. However, EBA has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to use in certain assays. Additionally, EBA has not been extensively studied in animal models, which limits its potential applications in preclinical research.

Future Directions

For the study of EBA include the development of new drugs based on its structure and the exploration of its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis method of EBA involves the reaction of 6-ethoxy-1H-benzimidazole-2-thiol with N-methylacetoacetamide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide, and the product is purified using column chromatography. This method has been reported to yield high purity EBA with good yields.

Scientific Research Applications

EBA has been found to have potential applications in scientific research, particularly in the field of pharmacology. Studies have shown that EBA has anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. EBA has also been found to have antioxidant and antimicrobial properties, making it useful in the treatment of various diseases.